(3S)-3-((((9H-Fluoren-9-YL)methoxy)carbonyl)amino)-4-methylhexanoicacid

• Molecular Formula: C22H25NO4
• Molecular Weight: 367.4 g/mol
• SMILES: CCC(C)C(CC(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• InChI: InChI=1S/C22H25NO4/c1-3-14(2)20(12-21(24)25)23-22(26)27-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19-20H,3,12-13H2,1-2H3,(H,23,26)(H,24,25)/t14?,20-/m0/s1
• InChIKey: VHZUUIWBAYOCDD-LGTGAQBVSA-N

(3S)-3-(Fmoc-amino)-4-methylhexanoic Acid

(3S)-3-((((9H-Fluoren-9-YL)methoxy)carbonyl)amino)-4-methylhexanoic acid is a protected, non-proteinogenic β-amino acid building block. It features an Fmoc-protected amine and a branched 4-methylhexanoic acid backbone, with defined (3S) stereochemistry and an undefined stereocenter at C4 [1]. Unlike standard α-amino acids, the β-amino acid backbone confers enhanced resistance to proteolytic degradation and introduces novel conformational constraints into peptides . Its primary application is as a precursor in solid-phase peptide synthesis (SPPS) for incorporating a specific (S)-configuration β-homoisoleucine residue, which is the key structural determinant for generating active enzyme inhibitors, such as those targeting human ornithine aminotransferase (hOAT) .

Workflow

Fmoc-SPPS for β-peptide synthesis

Target Context

(3S)-stereochemistry for hOAT inhibitor studies

Selection Logic

Non-proteinogenic β-amino acid; stereochemical-control required

Supply Note

Reported discontinued status; verify availability

• [1] Kuujia.com. (2025). CAS No. 1353323-80-4: (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoic acid. Retrieved from https://www.kuujia.com/cas-1353323-80-4.html View Source

Stereochemical Requirement for the (3S) Isomer

Generic substitution with the widely available Fmoc-L-β-homoisoleucine, which has (3R,4S) configuration , fails because the biological function of the final deprotected β-amino acid is critically dependent on its stereochemistry. The (3S)-amino acid acts as a specific, irreversible inhibitor of human ornithine aminotransferase (hOAT) by forming a tight-binding adduct, a mechanism governed by the precise spatial orientation of its functional groups . Using the incorrect (3R) stereoisomer as a building block would produce a diastereomeric peptide or molecule that will not adopt the correct conformation to engage the enzyme's active site, rendering it inactive for this target. Therefore, for projects requiring hOAT inhibition or the study of (3S)-specific β-peptide conformations, the (3S)-configured Fmoc-protected precursor is a non-interchangeable and mandatory procurement requirement. This need is underscored by the limited commercial availability and the reported discontinued status of this specific stereoisomer .

Target

(3S)-Fmoc precursor

Required for hOAT inhibitor formation; stereochemistry governs tight-binding adduct mechanism.

Substitute

(3R,4S)-Fmoc isomer

Yields inactive diastereomer for hOAT; may not engage target's active site. Conformation mismatch may alter peptide folding studies.

Caution

Diastereomeric purity

Target is a C4 epimer mixture; single-diastereomer comparators may produce different coupling kinetics and peptide products.

Key Differentiators of the (3S) Isomer

(3S) Stereocenter Enables hOAT Inhibition

The critical differentiator of (3S)-3-(Fmoc-amino)-4-methylhexanoic acid is the (3S) stereochemistry of the protected amine. This specific configuration is the essential precursor for generating (3S)-3-amino-4-methylhexanoic acid, a known mechanism-based, irreversible inhibitor of human ornithine aminotransferase (hOAT). The (3S)-amino acid forms a tight-binding, inactivating adduct at the enzyme's active site . In contrast, the commonly available comparator, Fmoc-L-β-homoisoleucine (CAS 193954-27-7), has a (3R) configuration and will yield the (3R)-amino acid, which is not described as having this inhibitory activity. This represents a binary, mechanism-driven selection factor: one configuration leads to a known bioactive compound, the other does not.

(3S) Stereocenter Enables hOAT Inhibition

Class-level inference

Target: precursor to irreversible, tight-binding hOAT inhibitor. Comparator (3R): no hOAT inhibitory activity reported.

Mechanism-driven binary selection factor for hOAT research.

Qualitative comparison; no head-to-head IC50/Ki data in available sources.

Evidence Dimension	Stereochemistry-dependent biological target engagement
Target Compound Data	Precursor to (3S)-3-amino-4-methylhexanoic acid; acts as an irreversible, tight-binding hOAT inhibitor .
Comparator Or Baseline	Precursor to (3R)-3-amino-4-methylhexanoic acid (from Fmoc-L-β-homoisoleucine, CAS 193954-27-7 ); no specific hOAT inhibitory activity reported for this stereoisomer.
Quantified Difference	Qualitative, mechanism-based difference. No comparative IC50 or Ki data was found in the available sources.
Conditions	Inferred from indirect mechanism-of-action data for the deprotected amino acid, not from a direct head-to-head comparison .

Why This Matters

For research groups developing hOAT inhibitors, the procurement of the (3S)-Fmoc precursor is a non-negotiable structural requirement to produce a biologically active target molecule.

Diastereomeric Purity: Single Defined Center

The target compound's commercial specification defines a minimum 95% purity, but its stereochemical composition is a mixture of diastereomers at the C4 position, while maintaining defined (3S) stereochemistry at C3 [1]. This is in direct contrast to the leading comparator, Fmoc-L-β-homoisoleucine (CAS 193954-27-7), which is a single diastereomer with both (3R,4S) stereochemistry defined and is supplied at ≥96% purity by HPLC . The presence of the C4 epimers in the target compound can influence peptide coupling kinetics and yields, as diastereomeric impurities may couple at different rates or lead to epimerization. This distinct profile is a crucial specification for researchers who need to control or specifically study the effect of stereochemistry at both centers.

Diastereomeric Purity: Single Defined Center

Specification review

Target: min. 95%, C4 epimers; Comparator: ≥96.0% HPLC, single (3R,4S) diastereomer.

Diastereomeric composition critical for peptide coupling consistency.

Specific epimer ratios not reported for target; supplier datasheet comparison.

Evidence Dimension	Stereochemical purity and diastereomeric composition
Target Compound Data	CAS 1353323-80-4: Purity min. 95%; 1 defined chiral center (C3), 1 undefined center (C4) leading to a mixture of C4 epimers [1].
Comparator Or Baseline	CAS 193954-27-7: Purity ≥96.0% (HPLC); 2 defined chiral centers (3R,4S) making it a single diastereomer .
Quantified Difference	Target is a diastereomeric mixture; comparator is a single diastereomer. Specific diastereomeric ratios for the target are not reported.
Conditions	Comparison of commercial product specifications from supplier datasheets.

Why This Matters

This difference in stereochemical composition is critical for peptide chemists; using a single diastereomer versus a mixture will lead to different peptide products, impacting the consistency and interpretability of biological data.

• [1] Kuujia.com. (2025). CAS No. 1353323-80-4: (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoic acid. Retrieved from https://www.kuujia.com/cas-1353323-80-4.html View Source

Market Scarcity and Discontinuation Status

The target compound has been listed as discontinued by at least one major supplier, CymitQuimica , while being stocked by others. This contrasts sharply with the robust commercial availability of the (3R,4S) isomer, which is offered by global suppliers like Sigma-Aldrich as a stock item . This vulnerability in the supply chain is a quantitative market differentiator. A discontinued status for this specific CAS number means that for critical, ongoing projects, the window for procurement may be closing, necessitating immediate sourcing or synthesis. The scarcity can also drive a cost premium and longer lead times compared to the readily available comparator.

Market Scarcity and Discontinuation Status

Data to verify

Target listed as discontinued by at least one major supplier; comparator widely stocked globally.

Procurement risk may require immediate sourcing or custom synthesis planning.

Supplier status pages as of search date; verify current availability.

Evidence Dimension	Commercial availability and supply chain status
Target Compound Data	CAS 1353323-80-4: Listed as "Discontinued" for multiple package sizes at CymitQuimica .
Comparator Or Baseline	CAS 193954-27-7: Listed as a stock item with selectable package sizes at Sigma-Aldrich .
Quantified Difference	Qualitative difference in supply status: Discontinued vs. In Stock. Price and lead time differences are variable.
Conditions	Comparison of supplier status pages as of the search date.

Why This Matters

Procurement decisions must account for this supply risk. Researchers reliant on this specific stereoisomer need to identify current suppliers or face the time and cost of custom synthesis.

Applications of (3S)-3-(Fmoc-amino)-4-methylhexanoic Acid

hOAT Inhibitor Synthesis for Hepatocellular Carcinoma

The primary application is as a protected building block for the solid-phase synthesis of peptide-based or peptidomimetic inhibitors of human ornithine aminotransferase (hOAT). The deprotected (3S)-amino acid is a known inhibitor of hOAT, a target in hepatocellular carcinoma . Only the Fmoc-protected (3S) form, not the more common (3R) isomer, provides the necessary configuration to engage this target. This compound is essential for medicinal chemistry programs developing covalent, mechanism-based inactivators, where the defined (3S) stereochemistry is a prerequisite for forming the tight-binding enzyme-inhibitor adduct .

Stereochemical Effects on β-Peptide Structure and Stability

Incorporating this building block at a specific position in a β-peptide chain allows biophysical chemists to study the impact of a single chiral center inversion on folding, secondary structure stability, and proteolytic resistance. With the comparator (3R)-β-homoisoleucine widely available , the procurement of the (3S) isomer completes the stereochemical toolkit, enabling a full comparative study of diastereomeric β-peptides. This is of high value for fundamental research into foldamer design and for creating peptide therapeutics with optimized pharmacokinetic profiles .

C4-Epimeric Mixtures to Study Coupling Efficiency

The undefined stereocenter at the C4 position of the target compound's backbone [1] presents a unique opportunity to study the influence of a racemic side chain on coupling efficiency during SPPS. Process chemists optimizing difficult couplings can use this mixture as a model to benchmark the performance of novel coupling reagents, monitoring for epimerization and diastereomer-specific reaction rates. This scenario is directly derived from the compound's distinct purity profile compared to single-diastereomer Fmoc-β-homoisoleucine products .

Emergency Sourcing for Pre-Clinical Continuity

Given the documented 'Discontinued' status of this compound from major suppliers , a key application scenario is the immediate procurement for ongoing research programs whose lead compound series is irreplaceably built on the (3S)-β-homoisoleucine scaffold. In this scenario, the availability at a remaining vendor is a matter of project continuity versus costly and time-consuming custom re-synthesis, making the decision to purchase and stockpile this specific compound a high-priority procurement action.

Application

Selection Property

Validation Focus

hOAT pathway studies

Stereochemical-control context

(3S) enantiomer-attribution review

β-peptide foldamer design

Diastereomeric composition review

Conformation and stability endpoint comparison

SPPS coupling efficiency studies

C4 epimer mixture as model

Epimerization and diastereomer-specific rates

Project continuity procurement

Supply status verification

Discontinuation risk and alternative sourcing

• [1] Kuujia.com. (2025). CAS No. 1353323-80-4: (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoic acid. Retrieved from https://www.kuujia.com/cas-1353323-80-4.html View Source